N-(4-Amino-2-methylphenyl)-2-(2,5-dimethylphenoxy)propanamide

• IUPAC Name: N-(4-amino-2-methylphenyl)-2-(2,5-dimethylphenoxy)propanamide
• InChI: InChI=1S/C18H22N2O2/c1-11-5-6-12(2)17(9-11)22-14(4)18(21)20-16-8-7-15(19)10-13(16)3/h5-10,14H,19H2,1-4H3,(H,20,21)
• InChI Key: PYGCLBYZWKCWMB-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C)OC(C)C(=O)NC2=C(C=C(C=C2)N)C
• Molecular Formula: C18H22N2O2
• Molecular Weight: 298.4 g/mol
• CAS No.: 954254-91-2

Description

N-(4-Amino-2-methylphenyl)-2-(2,5-dimethylphenoxy)propanamide is a useful research compound. Its molecular formula is C18H22N2O2 and its molecular weight is 298.4 g/mol. The purity is usually 95%.
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Scientific Research Applications

Chemical Analysis and Biosensors

Research highlights the importance of accurate detection methods for compounds like acrylamide, which shares chemical relevance due to its amide group, similar to the compound . Biosensors offer a rapid, sensitive, and specific means for detecting such compounds, indicating a potential area of application for related chemical structures in food safety and environmental monitoring (Pundir, Yadav, & Chhillar, 2019).

Drug Discovery and Pharmacology

The synthesis, pharmacokinetics, and toxicology of novel psychoactive substances (NPS) illustrate the ongoing need to understand the health impacts of chemically novel compounds. Research into compounds like 2C-B and 4-fluoroamphetamine sheds light on how new substances are evaluated for therapeutic potential or regulatory control, offering a framework that could be relevant for assessing the effects and applications of new chemical entities (Nugteren-van Lonkhuyzen, Van Riel, Brunt, & Hondebrink, 2015).

Environmental Toxicology

Investigations into the environmental impact and toxicology of herbicides like 2,4-D demonstrate the critical nature of understanding chemical compounds' behavior in ecosystems. Such research emphasizes the importance of studying the toxicological profiles and environmental fate of synthetic compounds, which could be applied to similar chemical structures to ensure safety and compliance with environmental standards (Zuanazzi, Ghisi, & Oliveira, 2020).

Molecular Imaging in Drug Action

Molecular and functional imaging studies, particularly those involving psychedelic drugs, highlight the complex interactions between chemical compounds and biological systems. Understanding the binding affinity, receptor interactions, and brain permeability of hallucinogenic compounds provides insight into their therapeutic potential and neurological effects, suggesting a research area for novel compounds with central nervous system activity (Cumming, Scheidegger, Dornbierer, Palner, Quednow, & Martin-Soelch, 2021).